N-methyl-N-[3-(1-methyl-1H-pyrazol-4-yl)propyl]-2-propyl-1,3-thiazole-4-carboxamide
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Description
Synthesis Analysis
The synthesis of pyrazole and thiazole derivatives involves intricate chemical processes that are tailored to introduce specific functional groups and structural frameworks essential for the desired chemical and physical properties. While specific synthesis details for "N-methyl-N-[3-(1-methyl-1H-pyrazol-4-yl)propyl]-2-propyl-1,3-thiazole-4-carboxamide" are not directly available, related research provides insights into common methodologies applied in synthesizing similar compounds. For instance, the synthesis of pyrazole derivatives often involves the reaction of corresponding hydrazines with diketones or aldehydes in the presence of acidic or basic catalysts. Thiazole derivatives can be synthesized through a condensation reaction involving amino acids and α-haloketones or through cyclization reactions involving thioamides (McLaughlin et al., 2016).
Molecular Structure Analysis
Molecular structure analysis of such compounds typically involves various spectroscopic and crystallographic techniques. X-ray crystallography, for example, is instrumental in determining the three-dimensional arrangement of atoms within a molecule, providing detailed insights into the molecular geometry and conformation. NMR spectroscopy offers information on the electronic environment of atoms, helping elucidate structural aspects related to the pyrazole and thiazole rings present in the compound. While specific data on the compound might not be readily available, studies on similar compounds highlight the importance of these analytical techniques in understanding molecular structure (Kumara et al., 2018).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-methyl-N-[3-(1-methylpyrazol-4-yl)propyl]-2-propyl-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4OS/c1-4-6-14-17-13(11-21-14)15(20)18(2)8-5-7-12-9-16-19(3)10-12/h9-11H,4-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYMJQDWFYZEATB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=CS1)C(=O)N(C)CCCC2=CN(N=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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